4-(2-Acetoxyethyl)-4-methyl-2-azetidinone

• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 2-(2-methyl-4-oxoazetidin-2-yl)ethyl acetate
• InChI: InChI=1S/C8H13NO3/c1-6(10)12-4-3-8(2)5-7(11)9-8/h3-5H2,1-2H3,(H,9,11)
• InChI Key: RJBFUJBSAISZAN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCC1(CC(=O)N1)C

Description

4-(2-Acetoxyethyl)-4-methyl-2-azetidinone is a useful research compound. Its molecular formula is C8H13NO3 and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-(2-acetoxyvinyl)-4-methyl-2-azetidinone (10.0 g) 200 ml ethyl acetate containing 100 mg of 10% Pd/C is hydrogenated on a Parr shaker at 25° C. under 40 psi hydrogen for 15 minutes. The mixture is filtered through a bed of Supercel and washed with additional ethyl acetate. The combined filtrate is evaporated in vacuo to give 4-(2-acetoxyethyl)-4-methyl-2-azetidinone.

Synthesis routes and methods II

Procedure details

A solution of 4-methyl-4-(2-acetoxyvinyl)-2-azetidinone (10.0 g, 0.065 mole) in 200 ml ethyl acetate containing 100 mg of 10% Pd/C is hydrogenated on a Parr shaker at 25° C. under 40 psi hydrogen for 15 minutes. The mixture is filtered through a bed of Supercel and washed with additional ethyl acetate. The combined filtrate is evaporated in vacuo to give 4-methyl-4-(2-acetoxyethyl)-2-azetidinone.